Cas no 8038-77-5 (5-(4-Nitrophenyl)thiophene-2-carboxylic acid)
8038-77-5 structure
Product Name:5-(4-Nitrophenyl)thiophene-2-carboxylic acid
CAS No:8038-77-5
MF:C11H7NO4S
MW:249.242581605911
CID:725523
Update Time:2023-08-02
5-(4-Nitrophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Fats and Glyceridicoils, bayberry
- BAYBERRY WAX
- 5-(4-Nitrophenyl)thiophene-2-carboxylic acid
- 5-(4-nitrophenyl)-2-thiophenecarboxylic acid
- 5735AH
- KM2031
- STK279716
- ST45137426
- 5-(4-NITROPHENYL)THIOPHENE-2-CARBOXYLIC&
- 5-(4-Nitrophenyl)thiophene-2-carboxylic acid, AldrichCPR
-
- Inchi: 1S/C11H7NO4S/c13-11(14)10-6-5-9(17-10)7-1-3-8(4-2-7)12(15)16/h1-6H,(H,13,14)
- InChI Key: KQLUSGVTGAPFDW-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 309
- XLogP3: 3
- Topological Polar Surface Area: 111
5-(4-Nitrophenyl)thiophene-2-carboxylic acid Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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